molecular formula C11H9ClFNO B8337856 1-Chloro-7-fluoro-4-ethoxyisoquinoline

1-Chloro-7-fluoro-4-ethoxyisoquinoline

Cat. No.: B8337856
M. Wt: 225.64 g/mol
InChI Key: MFBYMAMKRJJXRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-7-fluoro-4-ethoxyisoquinoline is a useful research compound. Its molecular formula is C11H9ClFNO and its molecular weight is 225.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9ClFNO

Molecular Weight

225.64 g/mol

IUPAC Name

1-chloro-4-ethoxy-7-fluoroisoquinoline

InChI

InChI=1S/C11H9ClFNO/c1-2-15-10-6-14-11(12)9-5-7(13)3-4-8(9)10/h3-6H,2H2,1H3

InChI Key

MFBYMAMKRJJXRL-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CN=C(C2=C1C=CC(=C2)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-chloro-7-fluoroisoquinolin-4-ol (0.5 g, 2.53 mmol) in acetonitrile (10 ml) was added K2CO3 (700 mg, 5.06 mmol) followed by ethyl iodide (475 mg, 3.04 mmol) at room temperature. The reaction mixture was stirred at room temperature for overnight. The solvent was evaporated under reduced pressure and the residue was diluted with water and extracted with ethyl acetate. The combined organic layer was dried over anhydrous Na2SO4 and evaporated under reduced pressure to get crude compound. The crude compound was purified by silica gel chromatography to get 1-chloro-7-fluoro-4-ethoxyisoquinoline (400 mg 70%) as off-white solid.
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
700 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
475 mg
Type
reactant
Reaction Step Two

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